![molecular formula C7H7N3 B575547 1h-Pyrrolo[2,1-d][1,2,5]triazepine CAS No. 176302-86-6](/img/structure/B575547.png)
1h-Pyrrolo[2,1-d][1,2,5]triazepine
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Description
1h-Pyrrolo[2,1-d][1,2,5]triazepine is a nitrogen-containing heterocycle . It is part of a large family of compounds known as diazepines, which have attracted much attention in the field of biochemistry and pharmacology .
Synthesis Analysis
1,4-Diaryl-5H-pyrrolo[2,1-d][1,2,5]triazepines were prepared by two different pathways. In the first case, the condensation reaction of the appropriate diketones with hydrazine monohydrate was applied for the construction of the seven-membered triazepine ring. In the second case, previously prepared intermediates, 1-aryl-3H-pyrrolo[2,1-d][1,2,5]triazepine-4(5H)-thiones were used as starting materials. The arylation of these thioamides were carried out with boronic acids in Liebeskind-Srogl palladium-catalysed cross-coupling reaction .Molecular Structure Analysis
The structure assignment of novel 1,4-diaryl-5H-pyrrolo[2,1-d][1,2,5]triazepines was based on IR, 1H NMR, and 13C NMR spectral data and also on the single-crystal X-ray structure of one representative .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include condensation reactions and arylation reactions. The condensation reaction of the appropriate diketones with hydrazine monohydrate was applied for the construction of the seven-membered triazepine ring. The arylation of thioamides was carried out with boronic acids in a Liebeskind-Srogl palladium-catalysed cross-coupling reaction .Scientific Research Applications
Synthesis of Pyrrolotriazepine Derivatives : Menges et al. (2013) explored the synthesis of 5H-pyrrolo[2,1-d][1,2,5]triazepine derivatives from pyrrole derivatives having carbonyl groups at the C-2 position. They also investigated the formation mechanism of these products, supported by theoretical calculations (Menges et al., 2013).
Creation of a New Compound Family : Milen et al. (2014) synthesized a new family of compounds, 1-aryl-3H-pyrrolo[2,1-d][1,2,5]triazepin-4(5H)-ones, as bioisosters of biologically active 1-aryl-2,3-benzodiazepine-4-ones. They described an efficient synthetic route and discussed the scope, limitations, and some side reactions of this process (Milen et al., 2014).
Synthesis of New Tricyclic Ring Systems : In a continuation of their work, Milen et al. (2015) used 1-aryl-3H-pyrrolo[2,1-d][1,2,5]triazepin-4(5H)-ones to synthesize new tricyclic ring systems condensed with an imidazole, a triazole, or a tetrazole ring. These compounds were structurally related to tricyclic derivatives known for strong anticonvulsant properties (Milen et al., 2015).
Cycloaddition Reactions of Pyrrolotriazepine Derivatives : Földesi et al. (2017) synthesized new tricyclic ring systems based on the pyrrolotriazepine core using cycloaddition reactions with nitrile oxides. They also determined the structures of these new compounds through 2D NMR and X-ray measurements (Földesi et al., 2017).
Synthesis of 1,4-Diarylpyrrolotriazepine Derivatives : Földesi et al. (2016) prepared 1,4-diaryl-5H-pyrrolo[2,1-d][1,2,5]triazepines using two different pathways, highlighting a method for constructing the seven-membered triazepine ring and describing palladium-catalyzed cross-coupling reactions for arylation (Földesi et al., 2016).
Synthesis and Functionalization of Triazepin-4(5H)-one : Kharaneko (2017) developed a strategy for synthesizing and functionalizing 7,8,9-trimethyl-1-phenyl-3H-pyrrolo[2,1-d][1,2,5]-triazepin-4(5H)-one. This study explored reactions for aza rings fusion and suggested a formation mechanism for the pyrrolo-1,2,5-triazepinone scaffold (Kharaneko, 2017).
Synthesis of Tetracyclic Ring System : Földesi et al. (2015) synthesized pyrrolotriazepinoquinazolinone derivatives, a new tetracyclic ring system, by reacting 1-aryl-4-(methylsulfanyl)-5H-pyrrolo[2,1-d][1,2,5]triazepines with substituted anthranilic acids. These compounds hold biological relevance (Földesi et al., 2015).
Properties
IUPAC Name |
1H-pyrrolo[2,1-d][1,2,5]triazepine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3/c1-2-7-6-9-8-3-5-10(7)4-1/h1-5H,6H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAMXDWBNPJSHAQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CN2C=CN=N1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80666123 |
Source
|
Record name | 1H-Pyrrolo[2,1-d][1,2,5]triazepine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80666123 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
176302-86-6 |
Source
|
Record name | 1H-Pyrrolo[2,1-d][1,2,5]triazepine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80666123 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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